Cas no 93618-32-7 (3-(3-chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(3-chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 93618-32-7
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• MDL: MFCD01938718
• CID: 1981202
• PubChem ID: 163615
• Update Time: 2025-09-26

3-(3-chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 1H-pyrazole-5-carboxylic acid, 3-(3-chlorophenyl)-1-methyl-
• 5-(3-chlorophenyl)-2-methylpyrazole-3-carboxylic acid
• VS-02850
• SB75061
• 5-(3-chlorophenyl)-2-methyl-pyrazole-3-carboxylic acid
• 93618-32-7
• BBL011133
• STK802437
• EN300-236173
• VU0613542-1
• SCHEMBL10958055
• MFCD01938718
• F3379-1056
• AKOS000276420
• DTXSID8073710
• DTXCID2048878

• MDL： MFCD01938718
• Inchi： 1S/C11H9ClN2O2/c1-14-10(11(15)16)6-9(13-14)7-3-2-4-8(12)5-7/h2-6H,1H3,(H,15,16)
• InChI Key： FNZUGHJDLQTKKA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=C(C(=O)O)N(C)N=1

Computed Properties

• Exact Mass: 236.035
• Monoisotopic Mass: 236.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 447.8±35.0 °C at 760 mmHg
• Flash Point: 224.6±25.9 °C
• Refractive Index: 1.634
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(3-chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles